3-(4-Chlorophenyl)propan-1-ol
Overview
Description
“3-(4-Chlorophenyl)propan-1-ol” is an organic compound with the molecular formula C9H11ClO and a molecular weight of 170.64 . It is a colorless liquid .
Synthesis Analysis
The synthesis of “3-(4-Chlorophenyl)propan-1-ol” can be achieved from “3-(4-chlorophenyl)propionic acid” using lithium aluminium hydride in tetrahydrofuran . The reaction conditions involve stirring a slurry of lithium aluminium hydride in dry tetrahydrofuran at 0 - 20°C under nitrogen, and then slowly adding a solution of “3-(4-chlorophenyl)propionic acid” in tetrahydrofuran .Molecular Structure Analysis
The InChI code for “3-(4-Chlorophenyl)propan-1-ol” is 1S/C9H11ClO/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6,11H,1-2,7H2 . This indicates that the molecule consists of a chlorophenyl group attached to a propanol group.Chemical Reactions Analysis
“3-(4-Chlorophenyl)propan-1-ol” is used in the preparation of 2-Oxo-2H-chromene-3-carboxylic Acid Amide derivatives as Aldo-Keto reductase inhibitors . This suggests that it can participate in condensation reactions to form chromene derivatives.Physical And Chemical Properties Analysis
“3-(4-Chlorophenyl)propan-1-ol” is a colorless to light yellow clear liquid . It has a boiling point of 114°C at 1.5 mmHg, a flash point of 118°C, a specific gravity of 1.15 at 20°C, and a refractive index of 1.54 .Scientific Research Applications
Synthesis of Aldo-Keto Reductase Inhibitors
“3-(4-Chlorophenyl)propan-1-ol” is used in the preparation of 2-Oxo-2H-chromene-3-carboxylic Acid Amide derivatives, which serve as Aldo-Keto reductase inhibitors . Aldo-Keto reductases are a class of enzymes involved in detoxification processes, and their inhibitors have potential therapeutic applications.
Anticonvulsive Activities
Derivatives of “3-(4-Chlorophenyl)propan-1-ol” have been synthesized and studied for their anticonvulsive activities. These compounds could potentially be used in the treatment of epilepsy and other seizure disorders.
Antifungal Applications
Derivatives of “3-(4-Chlorophenyl)propan-1-ol” have demonstrated significant antifungal activity against various Candida species. This suggests potential use in the treatment of fungal infections.
Antimicrobial Applications
Studies have also shown that “3-(4-Chlorophenyl)propan-1-ol” derivatives exhibit antimicrobial activity. This indicates potential use in combating bacterial infections.
Synthesis of Chromene Derivatives
“3-(4-Chlorophenyl)propan-1-ol” can participate in condensation reactions to form chromene derivatives. Chromenes are a class of organic compounds with diverse biological activities, including anticancer, anti-inflammatory, and antioxidant properties.
Molecular Structure Analysis
Studies on the molecular structure and spectroscopic analysis of “3-(4-Chlorophenyl)propan-1-ol” derivatives have provided insights into their chemical properties. This knowledge can be useful in the design and synthesis of new compounds with desired properties.
Yeasticidal Activity
A commercial product based on propan-1-ol (>30%) and propan-2-ol (15–30%) has been investigated for yeasticidal activity against 25 strains isolated from food or food processing . Although “3-(4-Chlorophenyl)propan-1-ol” was not specifically mentioned, it is structurally similar to propan-1-ol, suggesting potential yeasticidal applications.
Synthesis of Other Organic Compounds
“3-(4-Chlorophenyl)propan-1-ol” can be used as a starting material in the synthesis of a wide range of other organic compounds . Its chlorophenyl group can undergo various reactions, allowing for the creation of a diverse array of products.
Safety and Hazards
The compound is classified as a warning signal word. It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation persists .
Mechanism of Action
Target of Action
It is used in the preparation of 2-oxo-2h-chromene-3-carboxylic acid amide derivatives as aldo-keto reductase inhibitors . Aldo-Keto reductases are a family of enzymes involved in the detoxification of aldehydes and ketones.
Mode of Action
Given its use in the synthesis of aldo-keto reductase inhibitors, it may interact with these enzymes, potentially altering their function .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can impact the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
3-(4-chlorophenyl)propan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClO/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6,11H,1-2,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHBIWFGGIKFSHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCCO)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40278382 | |
Record name | 3-(4-chlorophenyl)propan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40278382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chlorophenyl)propan-1-ol | |
CAS RN |
6282-88-8 | |
Record name | 4-Chlorobenzenepropanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006282888 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6282-88-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7106 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-(4-chlorophenyl)propan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40278382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(4-Chlorophenyl)propan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-CHLOROBENZENEPROPANOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7WMK84NW9D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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